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Compound of Interest

Compound Name: MOG (35-55), human

Cat. No.: B13386383

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers working with Myelin Oligodendrocyte Glycoprotein (35-55) peptide

and Complete Freund's Adjuvant (CFA) to create a stable and effective emulsion for inducing

Experimental Autoimmune Encephalomyelitis (EAE).

Troubleshooting Guide
This guide addresses common issues encountered during the preparation and use of

MOG/CFA emulsions.
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Problem Possible Cause(s) Suggested Solution(s)

Emulsion is unstable and

separates into two phases.

1. Inadequate mixing time or

force.[1] 2. Incorrect ratio of

aqueous phase (MOG

solution) to oil phase (CFA).[2]

[3] 3. Temperature of reagents

not optimal (should be cold).[4]

1. For the two-syringe method,

continue mixing for a longer

duration (e.g., 30-45 minutes)

until a thick, white, "toothpaste-

like" consistency is achieved.

[1] For vortexing, ensure

vigorous and continuous

mixing. 2. Strictly adhere to a

1:1 volume ratio of MOG

peptide solution to CFA.[2][3]

3. Pre-cool both the MOG

solution and CFA on ice before

and during the emulsification

process.[4]

The emulsion drop disperses

when placed in water (Fails the

"drop test").

The emulsion is an oil-in-water

emulsion, not the required

water-in-oil emulsion. This is a

critical failure for EAE

induction.[1][5]

1. The aqueous phase (MOG

solution) must be added to the

oil phase (CFA), not the other

way around.[5] 2. Ensure

thorough and continuous

mixing to allow for the proper

formation of water droplets

within the oil phase. The final

emulsion should be thick and

not disperse in water.[1] A

successful drop test shows the

emulsion drop remaining

intact.[4]

Difficulty in drawing the

viscous emulsion into the

injection syringe.

The emulsion is too thick due

to over-emulsification or low

temperature.

1. While a thick emulsion is

desired, if it becomes

unworkable, you can let it

warm slightly at room

temperature for a very short

period to reduce viscosity. 2.

Use a larger gauge needle

(e.g., 20G) to draw up the
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emulsion and then switch to a

smaller gauge needle (e.g.,

26G or 27G) for injection.[2][6]

No or low incidence of EAE in

immunized mice.

1. Poor quality of the emulsion.

[1][7] 2. Incorrect dosage of

MOG peptide or Pertussis

Toxin (PTX).[8] 3. Improper

injection technique (e.g.,

intraperitoneal instead of

subcutaneous injection).[1] 4.

Quality of reagents (MOG

peptide, CFA, PTX).[8] 5.

Mouse strain, age, or health

status.[5][9]

1. Re-evaluate your

emulsification protocol. Ensure

a stable, water-in-oil emulsion

is formed as confirmed by the

drop test. The quality of the

emulsion is a critical factor for

consistent EAE induction.[7] 2.

Verify the calculations for MOG

and PTX concentrations. Refer

to established protocols for

appropriate dosages for your

specific mouse strain.[2][4][6]

[7][10][11][12][13][14] 3.

Ensure the emulsion is

injected subcutaneously at the

recommended sites (e.g.,

flanks).[6][11] After 30 days,

you should still be able to find

the emulsion at the injection

site upon skin dissection.[1] 4.

Use high-quality reagents from

reputable suppliers. Check the

storage conditions and

expiration dates of all

components. 5. Use the

appropriate mouse strain

(C57BL/6 is common for MOG

35-55).[2][11] Mice should be

of the recommended age

(typically 8-12 weeks old).[9]

Ensure the animals are healthy

and free from infections that

could alter the immune

response.[5]
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Severe ulceration or abscess

at the injection site.

1. CFA can cause strong local

inflammatory reactions. 2.

Contamination of the emulsion

or injection site.

1. This is a known side effect

of CFA. Ensure the injection

volume is not excessive at a

single site. Some protocols

recommend splitting the total

volume across two sites.[6][10]

2. Prepare the emulsion under

sterile conditions.[7] Disinfect

the injection site on the animal

before administration.

Frequently Asked Questions (FAQs)
Q1: What is the ideal consistency of a properly prepared MOG/CFA emulsion?

A1: A well-prepared emulsion should be thick, viscous, and white, often described as having a

"toothpaste-like" consistency.[1] It should not be watery or show any signs of phase separation.

Q2: How do I perform the "drop test" to check my emulsion quality?

A2: To perform the drop test, dispense a small drop of your emulsion from the syringe into a

beaker of cold water. A stable water-in-oil emulsion will hold its shape as a distinct droplet and

will not disperse.[1][4] If the drop dissipates or creates a milky cloud, it is likely an oil-in-water

emulsion and is not suitable for EAE induction.[1]

Q3: For how long and at what temperature can I store the MOG/CFA emulsion?

A3: Once prepared, the emulsion can be stored at 4°C. Some studies have shown that

emulsions can be stable and effective for several weeks to months when stored at this

temperature.[7][13][14][15] However, for maximum consistency and efficacy, it is often

recommended to prepare the emulsion fresh or the day before the experiment.[15] Some

commercial pre-filled syringes are stable for about 20 days at 2-4°C.[16][17] Do not freeze the

emulsion.[16][17]

Q4: What are the key reagents and their typical concentrations for EAE induction with MOG

(35-55)?
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A4: The key reagents and their typical dosages per mouse are summarized in the table below.

Note that optimal amounts may vary depending on the specific protocol and mouse strain.

Reagent
Typical
Concentration/Dosage per
Mouse

Mouse Strain

MOG (35-55) Peptide 50 - 300 µg C57BL/6

Complete Freund's Adjuvant

(CFA)

Typically 100 µL (in a 1:1

emulsion with MOG solution)
C57BL/6

Mycobacterium tuberculosis (in

CFA)
200 - 500 µg C57BL/6

Pertussis Toxin (PTX)

80 - 400 ng (often

administered on day 0 and day

2)

C57BL/6

Data compiled from multiple sources.[2][3][4][6][7][8][9][10][13][14][18]

Q5: What is the purpose of each component in the EAE induction mixture?

A5:

MOG (35-55) Peptide: This is the autoantigen that mimics a component of the myelin sheath

in the central nervous system (CNS). It triggers an autoimmune response.[19]

Complete Freund's Adjuvant (CFA): This is a powerful adjuvant that stimulates a strong

immune response. It consists of a water-in-oil emulsion and heat-killed Mycobacterium

tuberculosis. The oil depot slowly releases the antigen, while the mycobacteria activate the

innate immune system.[3]

Pertussis Toxin (PTX): PTX acts as an additional adjuvant and is crucial for facilitating the

entry of pathogenic T cells into the CNS by increasing the permeability of the blood-brain

barrier.[3][10][20]
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Detailed Methodology: Two-Syringe Emulsification
This is a widely used manual method for creating a stable water-in-oil emulsion.

Preparation:

Prepare the MOG (35-55) peptide solution in sterile PBS or saline to the desired final

concentration (e.g., 2 mg/mL).[6]

Ensure the CFA containing Mycobacterium tuberculosis is well-suspended.

Pre-cool both the MOG solution and the CFA on ice.[4]

Syringe Loading:

Using a syringe with a larger gauge needle (e.g., 20G), draw up the required volume of

CFA.[2]

Using a separate syringe, draw up an equal volume of the MOG peptide solution.[2]

Emulsification:

Connect the two syringes using a three-way stopcock or a luer-to-luer connector.[2][6]

Ensure there are no air bubbles in the system.[4][6]

Begin mixing by pushing the contents from one syringe to the other, repeatedly and

forcefully, for at least 10-30 minutes.[2] The mixture will gradually become thicker and

whiter.

The process can be done on ice to maintain a low temperature.[4]

Quality Control:

The final emulsion should be thick and viscous.

Perform the "drop test": place a drop of the emulsion into a beaker of cold water. It should

remain as a cohesive drop and not disperse.[1][4]
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Injection:

Consolidate the entire emulsion into one syringe.

Replace the mixing needle with a smaller gauge needle (e.g., 26G or 27G) for

subcutaneous injection.[6]

Administer the appropriate volume (typically 100-200 µL total) subcutaneously at one or

two sites on the flank of the mouse.[6][10]

Experimental Workflow for EAE Induction
The following diagram illustrates the overall workflow for inducing EAE using MOG (35-55) and

CFA.
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Phase 1: Reagent & Emulsion Preparation

Phase 2: Animal Immunization (Day 0)

Phase 3: PTX Boost & Monitoring
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(e.g., 2 mg/mL in PBS)
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(Two-Syringe or Homogenizer Method)
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(with M. tuberculosis)

Quality Control
(Drop Test)

Subcutaneous Injection
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(100-200 µL/mouse)

Stable
Emulsion

Intraperitoneal Injection
of Pertussis Toxin (PTX)

Second PTX Injection
(Day 2)

Daily Monitoring:
- Clinical Score
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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